Cas no 756751-82-3 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-)
756751-82-3 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-
CAS No:756751-82-3
MF:C12H12N2O2
MW:216.235882759094
CID:1774683
PubChem ID:22831944
Update Time:2025-04-21
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-
- ATNYKMSJDZOOOS-UHFFFAOYSA-N
- DB-151972
- 3-Methyl-1-m-tolyl-1H-pyrazole-5-carboxylic acid
- SCHEMBL6420468
- 3-methyl-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid
- 756751-82-3
- 5-methyl-2-m-tolyl-2H-pyrazole-3-carboxylic acid
- AKOS015936028
-
- Inchi: 1S/C12H12N2O2/c1-8-4-3-5-10(6-8)14-11(12(15)16)7-9(2)13-14/h3-7H,1-2H3,(H,15,16)
- InChI Key: ATNYKMSJDZOOOS-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C)=NN1C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1Ų
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
756751-82-3 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-) Related Products
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